Cas no 1352496-47-9 (2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352496-47-9
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5159383
• Update Time: 2025-11-01

2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-[2-(propylamino)-3-pyridinyl]-

• Inchi： 1S/C13H19N3O/c1-2-7-14-13-11(5-3-8-15-13)12-6-4-9-16(12)10-17/h3,5,8,10,12H,2,4,6-7,9H2,1H3,(H,14,15)
• InChI Key： IANANTPORNXCDB-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1NCCC

Additional information on 2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

2-(2-Propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is a complex organic compound with the CAS number 1352496-47-9. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolidine ring and a pyridine ring. The structure of this molecule is characterized by the presence of an aldehyde group attached to the pyrrolidine ring and a propylamino substituent on the pyridine ring. Such structural features make this compound a potential candidate for various applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(2-propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the preparation of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of nitrogen atoms in both the pyrrolidine and pyridine rings suggests that this molecule could exhibit interesting pharmacological properties. Recent studies have highlighted its ability to act as a ligand in metalloenzyme inhibition assays, indicating its potential role in anti-cancer drug development. Additionally, its aldehyde group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

In terms of chemical properties, 2-(2-propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is approximately 180°C, making it suitable for thermal stability studies. The compound's UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, which could be attributed to the conjugation between the pyrrolidine and pyridine rings.

Recent research has also focused on the electrochemical properties of this compound. Cyclic voltammetry studies have revealed that it can undergo reversible redox processes, suggesting its potential application as an electrocatalyst in fuel cell technologies. Furthermore, its ability to form stable complexes with transition metals has been explored in catalytic hydrogenation reactions, where it demonstrated high catalytic activity under mild conditions.

From an environmental perspective, understanding the biodegradation pathways of 2-(2-propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions have shown that this compound undergoes microbial degradation within 48 hours under aerobic conditions, indicating its low persistence in natural ecosystems.

In conclusion, 2-(2-propylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No: 1352496-47-9) is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in advancing modern chemistry and materials science.